Cas no 1314922-58-1 (2-(dimethylamino)pyridine-3-sulfonyl chloride)

• Product Name: 2-(dimethylamino)pyridine-3-sulfonyl chloride
• CAS No: 1314922-58-1
• MF: C₇H₉ClN₂O₂S
• MW: 220.676559209824
• MDL: MFCD19201297
• CID: 5243269
• PubChem ID: 55279468
• Update Time: 2025-05-23

2-(dimethylamino)pyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(dimethylamino)pyridine-3-sulfonyl chloride
• GS2964
• 3-Pyridinesulfonyl chloride, 2-(dimethylamino)-

• MDL： MFCD19201297
• Inchi： 1S/C7H9ClN2O2S/c1-10(2)7-6(13(8,11)12)4-3-5-9-7/h3-5H,1-2H3
• InChI Key： DPMSIXLJKBHEGQ-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=CN=C1N(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 260
• XLogP3: 1.3
• Topological Polar Surface Area: 58.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-(dimethylamino)pyridine-3-sulfonyl chloride

Introduction to 2-(Dimethylamino)Pyridine-3-Sulfonyl Chloride (CAS No. 1314922-58-1)

2-(Dimethylamino)Pyridine-3-Sulfonyl Chloride (CAS No. 1314922-58-1) is a versatile and highly reactive compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a sulfonyl chloride group and a dimethylamino substituent. The sulfonyl chloride functionality makes it an excellent electrophilic reagent, while the dimethylamino group introduces steric and electronic effects that can be exploited in various chemical transformations.

Recent studies have highlighted the potential of 2-(Dimethylamino)Pyridine-3-Sulfonyl Chloride as a key intermediate in the synthesis of bioactive molecules. For instance, researchers have utilized this compound to construct complex heterocyclic frameworks, which are often found in natural products and pharmaceutical agents. The ability of this compound to undergo nucleophilic aromatic substitution reactions has been particularly valuable in constructing biologically relevant structures with high precision.

In terms of synthesis, 2-(Dimethylamino)Pyridine-3-Sulfonyl Chloride can be prepared via a variety of methods, including the sulfonation of pyridine derivatives followed by chlorination. The choice of synthetic route depends on the desired scale, purity, and specific applications of the compound. Recent advancements in catalytic methodologies have further enhanced the efficiency and sustainability of these syntheses, making this compound more accessible for large-scale applications.

The reactivity of 2-(Dimethylamino)Pyridine-3-Sulfonyl Chloride is influenced by the electronic and steric properties of its substituents. The dimethylamino group acts as an electron-donating group, activating the pyridine ring towards nucleophilic attack while also providing steric hindrance that can control regioselectivity in certain reactions. This balance between electronic activation and steric effects makes this compound highly tunable for various chemical transformations.

One area where 2-(Dimethylamino)Pyridine-3-Sulfonyl Chloride has shown remarkable promise is in the field of drug discovery. Researchers have employed this compound as a building block for constructing kinase inhibitors, which are critical targets in cancer therapy. The ability to introduce diverse functional groups at specific positions on the pyridine ring has enabled the creation of compounds with high affinity for their target proteins.

Moreover, 2-(Dimethylamino)Pyridine-3-Sulfonyl Chloride has been explored as a precursor for materials with unique optical and electronic properties. For example, its incorporation into polymer frameworks has led to materials with enhanced conductivity and stability under harsh conditions. These applications underscore the versatility of this compound across multiple disciplines.

In conclusion, 2-(Dimethylamino)Pyridine-3-Sulfonyl Chloride (CAS No. 1314922-58-1) is a multifaceted compound with significant potential in organic synthesis, medicinal chemistry, and materials science. Its reactivity, tunability, and compatibility with advanced synthetic methodologies make it an invaluable tool for researchers seeking to develop innovative solutions across these fields.